Cas no 67851-52-9 (Ethanamine, 2-(2,3-dichlorophenoxy)-)

• Product Name: Ethanamine, 2-(2,3-dichlorophenoxy)-
• CAS No: 67851-52-9
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• CID: 4138813
• PubChem ID: 3722649
• Update Time: 2025-06-14

Ethanamine, 2-(2,3-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(2,3-dichlorophenoxy)-
• 2-(2,3-dichlorophenoxy)ethanamine
• 2-(2,3-dichlorophenoxy)ethan-1-amine
• AKOS000182967
• G91823
• ALBB-033795
• 1-(2-aminoethoxy)-2,3-dichlorobenzene
• 67851-52-9
• SCHEMBL1683000
• EN300-58504

• Inchi： 1S/C8H9Cl2NO/c9-6-2-1-3-7(8(6)10)12-5-4-11/h1-3H,4-5,11H2
• InChI Key： XEKXAEHFMUNHJJ-UHFFFAOYSA-N
• SMILES： C(N)COC1=CC=CC(Cl)=C1Cl

Computed Properties

• Exact Mass: 205.0061193Da
• Monoisotopic Mass: 205.0061193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.3Ų

Additional information on Ethanamine, 2-(2,3-dichlorophenoxy)-

Recent Advances in the Study of Ethanamine, 2-(2,3-dichlorophenoxy)- (CAS: 67851-52-9) in Chemical Biology and Pharmaceutical Research

Ethanamine, 2-(2,3-dichlorophenoxy)- (CAS: 67851-52-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichlorophenoxy moiety, has been the subject of recent studies due to its potential applications in drug development and biological activity modulation. The following research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and structural optimization of Ethanamine, 2-(2,3-dichlorophenoxy)- to enhance its pharmacological properties. Researchers have employed advanced techniques such as high-throughput screening and molecular docking to evaluate its binding affinity with various biological targets. Preliminary results indicate promising interactions with central nervous system (CNS) receptors, suggesting potential applications in neuropharmacology.

In addition to its pharmacological potential, the compound's mechanism of action has been investigated at the molecular level. Studies utilizing X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have elucidated its conformational dynamics and stability under physiological conditions. These findings are critical for understanding its bioavailability and metabolic pathways, which are essential for further drug development.

Another area of research has explored the compound's role as a precursor in the synthesis of more complex molecules. By modifying the ethanamine backbone, researchers have developed derivatives with improved selectivity and reduced off-target effects. These derivatives are currently being evaluated in preclinical models for their efficacy and safety profiles.

The environmental and toxicological aspects of Ethanamine, 2-(2,3-dichlorophenoxy)- have also been addressed in recent publications. Ecotoxicology studies have assessed its biodegradability and potential impact on aquatic ecosystems, while toxicological screenings have provided insights into its acute and chronic effects on mammalian systems. These studies are vital for ensuring the compound's safe use in pharmaceutical applications.

In conclusion, Ethanamine, 2-(2,3-dichlorophenoxy)- (CAS: 67851-52-9) represents a versatile compound with broad implications in chemical biology and drug discovery. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic solutions. Future studies are expected to focus on clinical translation and the development of targeted delivery systems to maximize its therapeutic efficacy.